Cas no 58921-10-1 (Hexanoic acid,2-ethyl-, 2-hydroxypropyl ester)

• Product Name: Hexanoic acid,2-ethyl-, 2-hydroxypropyl ester
• CAS No: 58921-10-1
• MF: C₁₁H₂₂O₃
• MW: 202.290584087372
• MDL: MFCD23142769
• CID: 374622
• PubChem ID: 23497921
• Update Time: 2025-04-19

Hexanoic acid,2-ethyl-, 2-hydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-ethyl-, 2-hydroxypropyl ester
• 2-hydroxypropyl 2-ethylhexanoate
• 2-hydroxypropan-2-yl 2-ethylhexanoate
• 58921-10-1
• AS-78449
• DTXSID50866719
• Hexanoic acid, 2-ethyl-, 2-hydroxypropyl ester
• D93540
• NS00055638
• MFCD23142769
• SCHEMBL2316277
• W-111157
• RCYYLBZELJCFBT-UHFFFAOYSA-N

• MDL： MFCD23142769
• Inchi： 1S/C11H22O3/c1-4-6-7-10(5-2)11(13)14-8-9(3)12/h9-10,12H,4-8H2,1-3H3
• InChI Key： RCYYLBZELJCFBT-UHFFFAOYSA-N
• SMILES： O(CC(C)O)C(C(CC)CCCC)=O

Computed Properties

• Exact Mass: 202.15696
• Monoisotopic Mass: 202.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53